Cas no 2548983-75-9 (1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole)

• Product Name: 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole
• CAS No: 2548983-75-9
• MF: C₁₃H₁₅N₇
• MW: 269.305100679398
• CID: 5310600
• PubChem ID: 154882818
• Update Time: 2025-05-30

1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 8-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-3-methyl-1,2,4-triazolo[4,3-a]pyrazine
• 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole
• AKOS040715419
• F6676-9803
• 2548983-75-9

• Inchi： 1S/C13H15N7/c1-10-16-17-13-12(15-3-5-20(10)13)19-7-11(8-19)6-18-4-2-14-9-18/h2-5,9,11H,6-8H2,1H3
• InChI Key： UNTFYDBNGCPVLU-UHFFFAOYSA-N
• SMILES： N1(C2C3=NN=C(C)N3C=CN=2)CC(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 269.13889351g/mol
• Monoisotopic Mass: 269.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole

Research Brief on 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole (CAS: 2548983-75-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific protein-protein interactions (PPIs) and enzymatic pathways. Among these, the compound 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole (CAS: 2548983-75-9) has emerged as a promising candidate for therapeutic intervention. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug discovery.

The compound, characterized by its unique triazolopyrazine and imidazole scaffold, has been investigated for its role as a modulator of key signaling pathways. Recent studies indicate its high affinity for specific kinase targets, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the azetidine and imidazole moieties contribute to its binding efficiency and selectivity, making it a valuable tool for probing biological mechanisms and developing targeted therapies.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting aberrant cellular proliferation and modulating immune responses. For instance, research published in the Journal of Medicinal Chemistry (2023) reported significant tumor growth inhibition in xenograft models, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for oncology and autoimmune disease applications.

Further pharmacokinetic and toxicological evaluations are underway to assess its suitability for clinical development. Preliminary data suggest favorable bioavailability and metabolic stability, though challenges related to formulation and dose optimization remain. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into preclinical trials.

In conclusion, 1-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidin-3-yl)methyl]-1H-imidazole represents a significant advancement in the design of small-molecule therapeutics. Its unique chemical structure and promising biological activity warrant continued investigation, with the potential to address unmet medical needs in oncology and beyond. Future research should focus on elucidating its mechanism of action and expanding its therapeutic applications.